2-Octyldodecyl oleate

Specification

• CAS No.: 22801-45-2
• Molecular Formula: C38H74O2
• Molecular Weight: 563 g/mol
• IUPAC Name: 2-octyldodecyl (Z)-octadec-9-enoate
• Standard InChI: InChI=1S/C38H74O2/c1-4-7-10-13-16-18-19-20-21-22-23-24-26-29-32-35-38(39)40-36-37(33-30-27-15-12-9-6-3)34-31-28-25-17-14-11-8-5-2/h20-21,37H,4-19,22-36H2,1-3H3/b21-20-
• Standard InChI Key: GECRRQVLQHRVNH-MRCUWXFGSA-N
• Isomeric SMILES: CCCCCCCCCCC(CCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC
• SMILES: CCCCCCCCCCC(CCCCCCCC)COC(=O)CCCCCCCC=CCCCCCCCC
• Canonical SMILES: CCCCCCCCCCC(CCCCCCCC)COC(=O)CCCCCCCC=CCCCCCCCC

Introduction

Chemical Identification and Structural Characteristics

Octyldodecyl Oleate is an ester formed between oleic acid and 2-octyldodecanol. It belongs to the broader family of fatty acid esters, which are widely employed in cosmetic formulations. This section details the compound's fundamental identification parameters and structural features.

Basic Identification Data

The following table provides essential identification information for Octyldodecyl Oleate:

Parameter	Information
Common Name	Octyldodecyl Oleate
CAS Number	22801-45-2
IUPAC Name	2-Octyldodecyl (Z)-octadec-9-enoate
Molecular Formula	C38H74O2
Molecular Weight	562.99 g/mol
Canonical SMILES	CCCCCCCCCCC(CCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC
InChI Key	GECRRQVLQHRVNH-MRCUWXFGSA-N

Octyldodecyl Oleate contains 2-octyldodecanol as its alcoholic component combined with oleic acid (cis-9-octadecenoic acid). The compound features a long carbon chain with a characteristic double bond in the oleate portion, contributing to its specific physical properties and functionality in cosmetic applications.

Synonyms and Related Nomenclature

Octyldodecyl Oleate is known by several synonyms in scientific literature and commercial applications:

• 9-Octadecenoic acid (9Z)-, 2-octyldodecyl ester

• Oleic acid, octyldodecyl ester

• 2-Octyldodecyl oleate

This diversity in nomenclature sometimes creates confusion in regulatory documentation and technical literature, but all terms refer to the same chemical entity with the CAS number 22801-45-2.

Physical and Chemical Properties

Octyldodecyl Oleate exhibits distinctive physical and chemical properties that make it particularly suitable for cosmetic applications. These properties directly influence its performance characteristics in various formulations.

Appearance and Organoleptic Properties

Octyldodecyl Oleate presents as a clear to pale yellow liquid with a slightly oily texture and a faint olive odor. The compound has a non-greasy feel when applied to skin, which contributes to its popularity in cosmetic formulations designed for a light, elegant skin feel.

Physical Constants

The following table summarizes the key physical properties of Octyldodecyl Oleate:

Property	Value
Physical State	Clear or pale yellow liquid
Odor	Faint olive odor
Boiling Point	608.0 ± 34.0 °C
Density	0.861 ± 0.06 g/mL
Refractive Index	1.565
Solubility	Insoluble in water; soluble in most cosmetic oils

The high refractive index (1.565) makes Octyldodecyl Oleate particularly valuable in formulations where optical properties are important, such as in makeup products and glosses. Its insolubility in water and compatibility with cosmetic oils and silicones enhance its versatility in product development.

Production and Origin

Understanding the sources and manufacturing processes of Octyldodecyl Oleate provides insight into its sustainability profile and quality considerations.

Applications in Cosmetic and Personal Care Products

Octyldodecyl Oleate has established itself as a versatile ingredient in numerous cosmetic and personal care applications due to its beneficial properties and performance characteristics.

Functional Properties

The compound functions primarily as a skin conditioning agent with emollient properties. It softens and smoothens the skin by forming a protective barrier that prevents moisture loss. Additionally, Octyldodecyl Oleate enhances product spreadability, allowing cosmetic formulations to glide easily over the skin.

Specific Applications

Octyldodecyl Oleate finds application in a diverse range of cosmetic and personal care products:

• Skin care: Facial moisturizers, cleansing oils, and body lotions

• Color cosmetics: Lipsticks, lip glosses, and foundations

• Hair care: Conditioners and serums for shine and frizz reduction

• Decorative cosmetics: Mascaras and eye makeup products

• Sun care: Sunscreens and after-sun products

In mascara formulations, Octyldodecyl Oleate serves as an excellent pigment-wetting agent capable of carrying 45-75% of pigments while providing a cushiony after-feel that improves product performance. Its compatibility with other esters, silicones, and nonpolar oils further enhances its utility in diverse formulation types.

Usage Concentrations

In commercial formulations, Octyldodecyl Oleate is typically used at concentrations of 1-5%. The specific concentration depends on the desired effect, the product type, and the presence of other ingredients in the formulation. Higher concentrations may be employed in products designed for intense moisturization or when the compound serves as a primary emollient.

Comparative Analysis with Similar Compounds

To better understand Octyldodecyl Oleate's unique position in the cosmetic ingredient landscape, it is valuable to compare it with structurally similar compounds.

Structural Analogues

Several compounds share structural similarities with Octyldodecyl Oleate:

• n-Decyl oleate

• 2-Ethylhexyl oleate (CAS: 26399-02-0)

• Oleyl oleate (CAS: 3687-45-4)

• 2-Octyldodecyl isooctadecanoate (CAS: 93803-87-3)

• Isodecyl oleate

These structural analogues often share similar applications but may differ in specific performance characteristics, safety profiles, or regulatory status.

Functional Alternatives

Octyldodecyl Oleate serves as an effective alternative to silicones, particularly phenyl dimethicone, due to its comparable refractive index and sensory properties. This makes it valuable in "silicone-free" formulations that aim to deliver similar performance benefits without silicone-based ingredients. The compound's natural shine-enhancing properties make it especially effective in lip glosses and hair care products designed to impart gloss and luster.

Regulatory Status and Industry Standards

Octyldodecyl Oleate, like all cosmetic ingredients, is subject to regulatory oversight that varies by region and jurisdiction.

Regulatory Framework

As a cosmetic ingredient, Octyldodecyl Oleate falls under the regulatory frameworks governing cosmetic products in different regions:

• In the European Union, it is regulated under the Cosmetic Products Regulation (EC) No 1223/2009.

• In the United States, it falls under the oversight of the Food and Drug Administration (FDA).

• Other regions have their specific regulatory requirements for cosmetic ingredients.

Compliance with these regulations requires appropriate safety assessment, labeling, and adherence to any use limitations that may be specified.

Industry Certifications

Octyldodecyl Oleate has received EcoCert certification, indicating its compliance with certain standards for natural and organic cosmetic ingredients. This certification enhances its appeal for formulators developing products marketed as natural or eco-friendly.